5-(1H-tetrazol-5-yl)thiophene-2-sulfonyl chloride

• IUPAC Name: 5-(2H-tetrazol-5-yl)thiophene-2-sulfonyl chloride
• InChI: InChI=1S/C5H3ClN4O2S2/c6-14(11,12)4-2-1-3(13-4)5-7-9-10-8-5/h1-2H,(H,7,8,9,10)
• InChI Key: CRGNDNVYOIZJQY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)S(=O)(=O)Cl)C2=NNN=N2
• Molecular Formula: C5H3ClN4O2S2
• DSSTOX Substance ID: DTXSID00680583
• Molecular Weight: 250.7 g/mol
• CAS RN: 924964-21-6

Description

5-(1H-tetrazol-5-yl)thiophene-2-sulfonyl chloride is a compound with a unique tetrazole and thiophene ring. .

Synthesis Analysis

The synthesis of this compound is not explicitly mentioned in the available resources. .

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Chemical Reactions Analysis

Specific chemical reactions involving this compound are not detailed in the available resources. .

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 250.7 g/mol. More specific properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

• Metal-Organic Frameworks (MOFs)

  • MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.
  • Compounds like Cd4(TZI)2(OH)2(H2O)46, Zn2(TZI)(OH)(H2O)2, and Co8(TZI)3(OH)5((N3)2(H2O)88 have been synthesized in situ by hydrothermal reactions.
  • These compounds display intense photoluminescence properties in the solid state at room temperature.

• Coordination Polymers (CPs)

  • CPs are a class of compounds with metal ions and organic ligands that form a variety of structures.
  • Six new CPs, namely, [Mn2(OH)(TZI)(DMA)], [Cu2(OH)(TZI)(DMA)]·3.5H2O, [Co2(OH)(TZI)(H2O)2], [Zn2(OH)(TZI)(2,2′-bpy)]·H2O, [Zn2(OH)(TZI)(phen)]·2H2O, and [Zn2(OH)(TZI)(4,4′-bpy)0.5], have been synthesized under solvo-/hydrothermal conditions.
  • These CPs exhibit strong luminescence with different energies in the solid state at room temperature.

• Energetic Materials

  • Tetrazoles have excellent thermal stabilities and very high nitrogen content.
  • They have been employed as precursors to nitrogen-rich energetic salts.

• Drug Delivery Systems

  • The application of docking in a targeted drug-delivery system is a huge benefit.

• Cytotoxic Agents

  • Some compounds showed a significant cytotoxic effect with the least IC50 value of 8.47±0.09 µg/mL and 13.58±0.08 µg/mL.

Safety And Hazards

The specific safety and hazards associated with this compound are not detailed in the available resources.

Future Directions

The future directions for this compound are not explicitly mentioned in the available resources. .

Please note that this analysis is based on the available resources and may not be comprehensive. For more detailed information, please refer to the original sources or consult a chemistry professional.